Cas no 5312-97-0 (2,5-Dimethoxybenzonitrile)

2,5-Dimethoxybenzonitrile structure
2,5-Dimethoxybenzonitrile structure
Product Name:2,5-Dimethoxybenzonitrile
CAS No:5312-97-0
Molecular Formula:C9H9NO2
Molecular Weight:163.1733
MDL:MFCD00016375
CID:85277
PubChem ID:79200

2,5-Dimethoxybenzonitrile Properties

Names and Identifiers

    • 2,5-Dimethoxybenzonitrile
    • 2,5-dimethoxybenzenecarbonitrile
    • 2,5-Dimethoxy-benzonitril
    • 2,5-dimethoxyphenyl cyanide
    • 2-Cyan-hydrochinon-dimethylaether
    • 2-Cyano-4-methoxyanisole
    • Benzonitrile, 2,5-dimethoxy-
    • HWAMEJIMXIXLIH-UHFFFAOYSA-N
    • 2-CYANOHYDROQUINONE DIMETHYL ETHER
    • NSC27019
    • PubChem13109
    • Benzonitrile,2,5-dimethoxy-
    • 2-cyano-1,4-dimethoxybenzene
    • SBB058340
    • VZ34417
    • NSC 27019
    • 2,5-Dimethoxybenzonitrile, 97%
    • SCHEMBL1762094
    • NS00032658
    • CS-W007028
    • NSC-27019
    • UNII-4Z9ABJ2RLU
    • MFCD00016375
    • CK2132
    • EINECS 226-169-2
    • DS-16951
    • FT-0610403
    • EN300-17718
    • 4Z9ABJ2RLU
    • 2 pound not5-Dimethoxybenzonitrile
    • 5312-97-0
    • Z56995180
    • AKOS001065115
    • A7734
    • D3659
    • DTXSID70201209
    • 2,5-dimethoxy-benzonitrile
    • DTXCID20123700
    • DB-020099
    • MDL: MFCD00016375
    • InChIKey: HWAMEJIMXIXLIH-UHFFFAOYSA-N
    • Inchi: 1S/C9H9NO2/c1-11-8-3-4-9(12-2)7(5-8)6-10/h3-5H,1-2H3
    • SMILES: O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1C#N)OC([H])([H])[H]
    • BRN: 2691937

Computed Properties

  • Exact Mass: 163.06300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 163.063
  • Heavy Atom Count: 12
  • Complexity: 184
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.8
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 42.2

Experimental Properties

  • LogP: 1.57548
  • PSA: 42.25000
  • Refractive Index: 1.672
  • Boiling Point: 638°C at 760 mmHg
  • Melting Point: 81.0 to 85.0 deg-C
  • Flash Point: 119.4°C
  • Color/Form: Not determined
  • Solubility: Not determined
  • Sensitiveness: Easily absorb moisture
  • Density: 1.12

2,5-Dimethoxybenzonitrile Security Information

  • Symbol: GHS06
  • WGK Germany:3
  • Safety Term:6.1
  • Safety Instruction: S26-S36/37
  • Packing Group:III
  • Packing Group:III
  • Risk Phrases:R20/21/22
  • Hazard Level:6.1
  • Dangerous goods sign: Xi
  • Hazardous Material transportation number:3276
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Prompt:dangerous
  • Storage Condition:Sealed in dry,Room Temperature
  • PackingGroup:III
  • Risk Phrases: 36/37/38
  • Signal Word:Warning
  • HazardClass:6.1

2,5-Dimethoxybenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,5-Dimethoxybenzonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003GFM-1g
2,5-Dimethoxybenzonitrile
5312-97-0 98%
1g
$6.00 2025-02-19
A2B Chem LLC
AB60466-1g
2,5-Dimethoxybenzonitrile
5312-97-0 98%
1g
$6.00 2024-04-19
Aaron
AR003GNY-1g
2,5-Dimethoxybenzonitrile
5312-97-0 98%
1g
$5.00 2025-01-22
abcr
AB116038-5 g
2,5-Dimethoxybenzonitrile, 98%; .
5312-97-0 98%
5g
€82.20 2023-05-10
Alichem
A015001188-250mg
2,5-Dimethoxybenzonitrile
5312-97-0 97%
250mg
$504.00 2023-09-01
Apollo Scientific
OR30149-25g
2,5-Dimethoxybenzonitrile
5312-97-0 98%
25g
£127.00 2023-09-02
Chemenu
CM162031-25g
2,5-Dimethoxybenzonitrile
5312-97-0 95+%
25g
$163
Crysdot LLC
CD12064512-100g
2,5-Dimethoxybenzonitrile
5312-97-0 98%
100g
$416
Enamine
EN300-17718-0.05g
2,5-dimethoxybenzonitrile
5312-97-0 95%
0.05g
$19.0 2023-09-20
eNovation Chemicals LLC
Y1044661-10g
2,5-Dimethoxybenzonitrile
5312-97-0 98.0%
10g
$170 2022-06-09

2,5-Dimethoxybenzonitrile Suppliers

Hubei Baidu Chemistry Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:5312-97-0)
MR./MRS.:PENG XING
Phone:18871490324
Email:1400878899@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:5312-97-0)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:5312-97-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:5312-97-0)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:5312-97-0)2,5-Dimethoxybenzonitrile
A7734
Purity:99%
Quantity:100g
Price($):464.0